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Compound of Interest

Compound Name: 5-Methyinicotinoyl chloride

Cat. No.: B1285282

For researchers and scientists dedicated to advancing drug development, the safe handling
and disposal of reactive chemical intermediates are paramount for a secure laboratory
environment. 5-Methylnicotinoyl chloride, a valuable reagent in organic synthesis, is also
corrosive and moisture-sensitive, necessitating careful management to mitigate risks. This
guide provides a comprehensive, step-by-step procedure for the safe disposal of 5-

Methylnicotinoyl chloride, reinforcing our commitment to being your trusted partner in
laboratory safety.

Key Safety and Chemical Data

A thorough understanding of the chemical's properties is the foundation of safe handling. The
table below summarizes key quantitative data for 5-Methylnicotinoyl chloride.
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Property Value

Molecular Formula C7HeCINO

Molecular Weight 155.58 g/mol

Boiling Point 251.25 °C at 760 mmHg[1]
Flash Point 105.76 °C[1]

Density 1.241 g/cm3[1]

H290: May be corrosive to metals. H314:
GHS Hazard Statements Causes severe skin burns and eye damage.
H401: Toxic to aquatic life.[2]

Experimental Protocol for Safe Disposal

This protocol details the step-by-step methodology for the neutralization and disposal of 5-
Methylnicotinoyl chloride. This procedure must be performed in a certified chemical fume
hood while wearing appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.

Materials:

o 5-Methylnicotinoyl chloride waste

e Sodium bicarbonate (NaHCOs) or sodium hydroxide (NaOH) solution (5-10%)
e Large beaker or flask (at least 10 times the volume of the waste)

 Stir bar and stir plate

e pH paper or a calibrated pH meter

e |ce bath

Appropriate hazardous waste container

Procedure:
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e Preparation: Place a large beaker containing a stir bar and a 5-10% solution of sodium
bicarbonate or sodium hydroxide on a stir plate within a chemical fume hood.[3] The volume
of the basic solution should be at least ten times the volume of the 5-Methylnicotinoyl
chloride to be neutralized.[3] An ice bath should be readily available to control the reaction
temperature.[3]

» Slow Addition: With vigorous stirring, slowly and carefully add the 5-Methylnicotinoyl
chloride waste to the basic solution drop by drop or in very small portions. The reaction is
exothermic and will likely produce fumes.

o Temperature Control: Monitor the temperature of the reaction mixture. If the temperature
rises significantly or the fuming becomes excessive, immediately stop the addition and cool
the beaker in an ice bath.[3]

o Complete Neutralization: Continue stirring the mixture for at least one hour after the final
addition of the 5-Methylnicotinoyl chloride to ensure the reaction is complete.[3]

e pH Verification: Using pH paper or a calibrated pH meter, check the pH of the solution. The
pH should be in the neutral range (pH 6-8).[3] If the solution is still acidic, add more of the
basic solution until the pH is neutralized.[3]

» Waste Disposal: Once neutralized, the resulting solution must be disposed of as hazardous
waste.[4] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste and consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[5] Transfer the neutralized
solution to an appropriately labeled hazardous waste container.

o Decontamination: All glassware and equipment used in the neutralization process should be
thoroughly rinsed with water.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-
Methylnicotinoyl chloride.
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Caption: Logical workflow for the proper disposal of 5-Methylnicotinoyl chloride.
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In case of accidental exposure, immediately flush the affected area with plenty of water for at
least 15 minutes and seek medical attention.[5] For eye contact, rinse cautiously with water for
several minutes, remove contact lenses if present and easy to do, and continue rinsing,
seeking immediate medical attention.[2] If inhaled, move the person to fresh air. If swallowed,
rinse mouth and do NOT induce vomiting.[4] Always refer to the full Safety Data Sheet (SDS)
for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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